Cas no 138402-10-5 (2-Butyl-3-((2'-(2-trityl-2H-tetrazol-5-yl)-1,1'-biphenyl-4-yl)methyl)-1,3-diazaspiro4.4non-1-en-4-one)

• Product Name: 2-Butyl-3-((2'-(2-trityl-2H-tetrazol-5-yl)-1,1'-biphenyl-4-yl)methyl)-1,3-diazaspiro4.4non-1-en-4-one
• CAS No: 138402-10-5
• MF: C₄₄H₄₂N₆O
• MW: 670.843889713287
• MDL: MFCD08460099
• CID: 64531
• PubChem ID: 44558243
• Update Time: 2025-04-18

2-Butyl-3-((2'-(2-trityl-2H-tetrazol-5-yl)-1,1'-biphenyl-4-yl)methyl)-1,3-diazaspiro4.4non-1-en-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-3-((2'-(2-trityl-2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1,3-diazaspiro[4.4]non-1-en-4-one
• TRIPHENYLMETHYL IRBESARTAN
• 2-butyl-3-[[4-[2-(2-trityl-tetrazol-5-yl)phenyl]phenyl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
• TRIPHENYL IRBESARTAN
• Trityl Irbesartan
• N-Triphenylmethyl Irbesartan
• 2-butyl-3-[[4-[2-(2-trityltetrazol-5-yl)phenyl]phenyl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
• Trityl Irbestartan
• LS-15458
• A807386
• D82096
• FT-0656309
• 886999-35-5
• TritylIrbesartan
• AKOS015895668
• 2-Butyl-3-({2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl}methyl)-1,3-diazaspiro[4.4]non-1-en-4-one
• 138402-10-5
• 2-Butyl-3-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
• 2-butyl-3-({2'-[2-(triphenylmethyl)-2H-1,2,3,4-tetrazol-5-yl]-[1,1'-biphenyl]-4-yl}methyl)-1,3-diazaspiro[4.4]non-1-en-4-one
• U6395CND2V
• DTXSID00659411
• 1,3-Diazaspiro[4.4]non-1-en-4-one, 2-butyl-3-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]
• 1,3-Diazaspiro[4.4]non-1-en-4-one, 2-butyl-3-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-; 2-Butyl-3-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
• 2-Butyl-3-((2'-(2-trityl-2H-tetrazol-5-yl)-1,1'-biphenyl-4-yl)methyl)-1,3-diazaspiro4.4non-1-en-4-one

• MDL： MFCD08460099
• Inchi： 1S/C44H42N6O/c1-2-3-25-40-45-43(30-15-16-31-43)42(51)49(40)32-33-26-28-34(29-27-33)38-23-13-14-24-39(38)41-46-48-50(47-41)44(35-17-7-4-8-18-35,36-19-9-5-10-20-36)37-21-11-6-12-22-37/h4-14,17-24,26-29H,2-3,15-16,25,30-32H2,1H3
• InChI Key： NDTNRUYCXAKMPU-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCC2)N=C(CCCC)N1CC1C=CC(C2=CC=CC=C2C2N=NN(C(C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)N=2)=CC=1

Computed Properties

• Exact Mass: 670.34200
• Monoisotopic Mass: 670.342
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 51
• Rotatable Bond Count: 11
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.3A^2
• XLogP3: 9.6

Experimental Properties

• Density: 1.201 g/cm3
• Melting Point: 142-148°C
• Boiling Point: 834.612°C at 760 mmHg
• Flash Point: 458.557ºC
• Refractive Index: 1.662
• PSA: 76.27000
• LogP: 8.46450

2-Butyl-3-((2'-(2-trityl-2H-tetrazol-5-yl)-1,1'-biphenyl-4-yl)methyl)-1,3-diazaspiro4.4non-1-en-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store long-term at -20°C